Cas no 51649-35-5 (4,5,6,7-tetrahydro-2H-Isoindole)

• Product Name: 4,5,6,7-tetrahydro-2H-Isoindole
• CAS No: 51649-35-5
• MF: C₈H₁₁N
• MW: 121.179641962051
• MDL: MFCD12923767
• CID: 1019145
• PubChem ID: 11788296
• Update Time: 2025-04-20

4,5,6,7-tetrahydro-2H-Isoindole Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-2H-Isoindole
• 2H-Isoindole,4,5,6,7-tetrahydro-(9CI)
• 2H-Isoindole,4,5,6,7-tetrahydro
• 4,5,6,7-Tetrahydroisoindole
• D82475
• DTXSID90472595
• SCHEMBL454896
• DB-123168
• 51649-35-5
• EN300-6474621
• MFCD12923767
• BS-17169
• CS-0155301
• AKOS006351287
• 4,5,6,7-Tetrahydroisoindole,,98.0%(gc)
• 2H-Isoindole, 4,5,6,7-tetrahydro-

• MDL： MFCD12923767
• Inchi： 1S/C8H11N/c1-2-4-8-6-9-5-7(8)3-1/h5-6,9H,1-4H2
• InChI Key： JSHOAZBZHHEGHI-UHFFFAOYSA-N
• SMILES： N1C=C2C(=C1)CCCC2

Computed Properties

• Exact Mass: 121.08900
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79000
• LogP: 1.89350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles